Cas no 676140-10-6 (1,4-Diazabicyclo[3.3.3]undecane(9CI))

• Product Name: 1,4-Diazabicyclo[3.3.3]undecane(9CI)
• CAS No: 676140-10-6
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 853036
• PubChem ID: 45088393
• Update Time: 2025-04-19

1,4-Diazabicyclo[3.3.3]undecane(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[3.3.3]undecane(9CI)
• 1,4-diazabicyclo[3.3.3]undecane
• 676140-10-6
• DTXSID10666292

• Inchi： 1S/C9H18N2/c1-3-9-4-2-7-11(6-1)8-5-10-9/h9-10H,1-8H2
• InChI Key： ZYONWCYGYKCGTK-UHFFFAOYSA-N
• SMILES： N12CCNC(CCC1)CCC2

Computed Properties

• Exact Mass: 154.147
• Monoisotopic Mass: 154.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 0.9